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Compound of Interest

Compound Name: 2-Heptenol

Cat. No.: B3028808 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the boiling and melting points of 2-
Heptenol isomers. It includes a summary of quantitative data, comprehensive experimental

protocols for the determination of these physical properties, and a logical workflow diagram to

guide the characterization process.

Data Presentation
The physical properties of 2-Heptenol isomers are summarized in the table below. It is

important to note that "2-Heptenol" can refer to several isomers depending on the position of

the hydroxyl group and the stereochemistry of the double bond. The data presented here

focuses on the most commonly referenced isomers.
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Isomer
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Boiling
Point (°C)

Melting
Point (°C)

(E)-2-Hepten-

1-ol
33467-76-4 C₇H₁₄O 114.19 178[1] 57[1]

83 @ 20

mmHg[2]

60 @ 4

mmHg[2]

(Z)-2-Hepten-

1-ol
55454-22-3 C₇H₁₄O 114.19

177 - 178

(est.) @ 760

mmHg[3]

Not available

6-Hepten-2-ol 24395-10-6 C₇H₁₄O 114.188
61 @ 12

Torr[4]
Not available

(E)-4-Hepten-

2-ol
58927-81-4 C₇H₁₄O 114.19

159 - 160

(est.) @ 760

mmHg[5]

26 (est.)[6]

2-Hepten-2-ol 59557-04-9 C₇H₁₄O 114.19 Not available Not available

Experimental Protocols
Accurate determination of boiling and melting points is crucial for the identification and purity

assessment of chemical compounds. The following are standard laboratory protocols for these

measurements.

Melting Point Determination using a Thiele Tube
The Thiele tube method is a common and effective technique for determining the melting point

of a solid organic compound.[3][7]

Apparatus:

Thiele tube
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High-boiling point oil (e.g., mineral oil or silicone oil)

Thermometer (calibrated)

Capillary tubes (sealed at one end)

Bunsen burner or other heat source

Stand and clamp

Rubber band or thread

Procedure:

Sample Preparation: A small amount of the crystalline solid is finely powdered. The open end

of a capillary tube is pressed into the powder, and the tube is tapped gently to pack the solid

into the sealed end to a height of 2-3 mm.

Apparatus Setup: The Thiele tube is filled with oil to a level just above the side-arm junction.

The thermometer is fitted with a stopper and positioned in the main tube. The capillary tube

is attached to the thermometer using a rubber band or thread, ensuring the sample is level

with the thermometer bulb.[4][8]

Heating: The side arm of the Thiele tube is gently heated with a small flame. The unique

shape of the Thiele tube facilitates the circulation of the oil by convection, ensuring uniform

temperature distribution.[3][7]

Observation: The temperature is increased at a rate of approximately 2°C per minute as the

melting point is approached.[3] The temperature at which the first drop of liquid appears is

recorded as the beginning of the melting range. The temperature at which the entire solid

has liquefied is recorded as the end of the melting range.[4][7] For a pure compound, this

range should be narrow (0.5-1.5°C).

Boiling Point Determination using the Siwoloboff
Method (Micro-Boiling Point)
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The Siwoloboff method is a microscale technique for determining the boiling point of a liquid,

requiring only a small sample volume.[2]

Apparatus:

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Thermometer (calibrated)

Heating bath (e.g., Thiele tube with oil, or a melting point apparatus with a heating block)

Rubber band or thread

Procedure:

Sample Preparation: A few drops of the liquid are placed into the small test tube. A capillary

tube, sealed at one end, is inverted and placed (open end down) into the liquid.[2][9]

Apparatus Setup: The test tube is attached to a thermometer with a rubber band, ensuring

the sample is level with the thermometer bulb. This assembly is then immersed in the

heating bath.[9]

Heating: The heating bath is heated gently. Initially, a stream of bubbles will emerge from the

inverted capillary as the trapped air expands. The heating is continued until a rapid and

continuous stream of bubbles is observed, indicating that the vapor pressure of the liquid has

overcome the atmospheric pressure.[1][9]

Observation: The heat source is then removed, and the apparatus is allowed to cool. The

stream of bubbles will slow down and eventually stop. The boiling point is the temperature at

which the liquid is drawn up into the capillary tube.[2][9] This occurs when the vapor pressure

of the liquid equals the external atmospheric pressure.

Workflow for Physical Property Determination
The following diagram illustrates a logical workflow for the characterization of a 2-Heptenol
sample based on its physical properties.
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Sample Analysis Workflow

Obtain 2-Heptenol Sample
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(Liquid or Solid?)

Perform Melting Point
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Perform Boiling Point
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Liquid
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Assess Purity

Click to download full resolution via product page

Caption: Workflow for the identification and purity assessment of a 2-Heptenol sample.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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